Cas no 2229547-37-7 (3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid
• CAS No: 2229547-37-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6441185
• PubChem ID: 165791194
• Update Time: 2025-05-20

3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid
• EN300-1999064
• 2229547-37-7

• Inchi： 1S/C10H12N2O4/c1-6-3-2-4-7(9(6)12(15)16)8(5-11)10(13)14/h2-4,8H,5,11H2,1H3,(H,13,14)
• InChI Key： IQVCFIFJKMHKJV-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid

Introduction to 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid (CAS No: 2229547-37-7)

3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid, identified by its CAS number 2229547-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, presents a promising candidate for further exploration in drug development and therapeutic applications. The presence of both amino and nitro functional groups, along with a propanoic acid side chain, makes it a versatile molecule with potential interactions across multiple biological pathways.

The structural composition of 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid includes a phenyl ring substituted with a methyl group and a nitro group at the 3rd and 2nd positions, respectively. This arrangement contributes to its distinct chemical properties, including solubility, reactivity, and potential bioavailability. The amino group at the 3rd position of the propanoic acid chain further enhances its utility in synthetic chemistry, allowing for modifications that could tailor its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various enzymatic and receptor systems. Studies have demonstrated that nitroaromatic derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The specific configuration of 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid positions it as a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in targeting neurological disorders. Research indicates that nitroaromatic compounds can interact with neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The combination of the amino group and the nitro-substituted phenyl ring in 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid suggests that it may influence key signaling pathways involved in neuroprotection and synaptic function.

Furthermore, the propanoic acid moiety provides a hydrophobic anchor that can enhance membrane permeability, making this compound an attractive candidate for oral administration. This feature is particularly important in drug development, as it allows for easier formulation and absorption. Preliminary studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles when tested in preclinical models.

The synthesis of 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group at the 2nd position of the phenyl ring is particularly critical and must be carefully optimized to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and selective functionalization, have been employed to achieve the desired molecular structure efficiently.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid and biological targets. Molecular docking studies have revealed potential binding sites on enzymes such as cytochrome P450 oxidases and monoamine oxidases (MAOs), which are implicated in various metabolic processes. These insights have guided researchers in designing analogs with enhanced binding affinity and selectivity.

In clinical research, 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid has been investigated for its potential role in modulating inflammation-related diseases. Chronic inflammation is a hallmark of conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to interact with inflammatory cytokines and enzymes has been explored through both in vitro assays and animal models. Initial findings suggest that it may attenuate inflammatory responses by inhibiting key signaling cascades.

The development of novel antibiotics remains a critical challenge due to the rise of antibiotic-resistant pathogens. 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid, with its unique structural features, has been examined for its antimicrobial properties. Studies have shown that certain derivatives exhibit activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding opens up new avenues for developing next-generation antibiotics that can overcome existing resistance mechanisms.

The safety profile of 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. Preliminary results indicate that it exhibits low toxicity at therapeutic doses but may cause gastrointestinal irritation at higher concentrations. These findings are crucial for determining safe dosing regimens in future clinical trials.

The future prospects for 3-amino-2-(3-methyl-2-nitrophenyl)propanoic acid are vast, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.